Protein Tyrosine Phosphatase Receptor Type C (CD45)

Target Description

PTPRC, also known as CD45, is a transmembrane glycoprotein expressed on hematopoietic cells, playing a critical role in regulating T-cell and B-cell receptor signaling. It dephosphorylates key tyrosine kinases, influencing immune cell activation, differentiation, and proliferation. Dysregulation of PTPRC is implicated in various immune disorders, including autoimmune diseases and hematological malignancies, making it a significant therapeutic target for immunomodulation and oncology.